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Get Quote

Carzenide, also known as 4-Sulfamoylbenzoic acid, is a carbonic anhydrase inhibitor (CAII) and the major

circulating metabolite of the drug Mafenide. The table below summarizes its core characteristics [1]:

Property Details

CAS Registry Number 138-41-0 [1] [2]

Synonyms 4-Sulfamoylbenzoic acid; p-Carboxybenzenesulfonamide; Dirnate [1] [2]

Molecular Formula C₇H₇NO₄S [1] [2]

Molecular Weight 201.20 g/mol [1] [2]

IUPAC Name 4-sulfamoylbenzoic acid [1]

Appearance White to off-white solid [1]

Melting Point 286 °C [2]

Primary Biological Target Carbonic Anhydrase II (CAII) [1]

Inhibitor Type Strong, competitive inhibitor [1]

Research Applications Epilepsy; Cervical Cancer [1]
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Experimental Data and Protocol

The following table summarizes key experimental data and a standard protocol for using Carzenide in in

vitro studies, based on information from a chemical supplier [1].

Aspect Details

Target Carbonic Anhydrase II (CAII) [1]

Inhibition Type Competitive [1]

Cell Line Example HeLa (Human cervical cancer cells) [1]

Typical Pretreatment 100 µM for 2 hours [1]

Primary Solvent DMSO [1]

Stock Solution Concentration 100 mg/mL (497.02 mM) [1]

Stock Solution Storage -80°C for 2 years; -20°C for 1 year [1]

Working Solution Prep Dilute stock solution in an appropriate buffer or culture medium [1]

Detailed Protocol for Cell-Based CAII Inhibition

This protocol outlines the steps for pretreating cells with Carzenide to inhibit CAII activity [1].

Preparation of Stock Solution

Weigh out the desired amount of Carzenide solid.

Dissolve the compound in DMSO to create a concentrated stock solution, typically at 100
mg/mL (497.02 mM). Note that DMSO is hygroscopic and can impact solubility; it is best to use

a newly opened container.
Aliquot the stock solution and store it at -80°C for up to 2 years or -20°C for up to 1 year to
maintain stability and avoid repeated freeze-thaw cycles.

Preparation of Working Solution
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Thaw the stock solution at room temperature.

Dilute the stock solution into the cell culture medium to achieve the final desired concentration.
For example, to achieve a 100 µM working concentration, a 497.02 mM stock would require a

1:4970 dilution.

Cell Treatment and Incubation

Culture your cells (e.g., HeLa cells) following standard procedures.

Replace the existing culture medium with the medium containing the Carzenide working
solution.

Incubate the cells for the required duration. An example from the literature is a 2-hour
pretreatment with 100 µM Carzenide before proceeding with the subsequent experimental

assay [1].

Mechanism and Experimental Workflow

The following diagram illustrates Carzenide's mechanism of action and a general workflow for its

experimental application in a cell-based research context.
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Limitations and Further Research

The information available from the current search is primarily foundational. As a researcher, you would

likely need to consult more specialized resources to find:

Detailed biochemical assays for measuring CAII inhibition (e.g., stopped-flow kinetics).
In vivo protocols for administering Carzenide in animal models of epilepsy or cancer.

Specific readouts and endpoints used in cervical cancer research beyond general CAII inhibition.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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